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Compound of Interest

Compound Name: Bryostatin 3

CAS No.: 87370-86-3

Cat. No.: B1239165

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bryostatin 3 is a potent marine-derived macrocyclic lactone belonging to the bryostatin family,

originally isolated from the bryozoan Bugula neritina.[1] Like other members of its class,

Bryostatin 3 is a powerful modulator of Protein Kinase C (PKC), a family of enzymes crucial

for various cellular signaling pathways that regulate cell growth, differentiation, and apoptosis.

[1][2] With a Ki of 2.75 nM for PKC, Bryostatin 3 is a valuable tool for investigating PKC-

mediated cellular processes.[3][4] These application notes provide detailed protocols for the

preparation of Bryostatin 3 stock solutions for use in in vitro studies, ensuring reproducibility

and optimal performance in your experiments.

Data Presentation
The following tables summarize the key quantitative data for Bryostatin 3 and provide a quick

reference for the preparation of stock solutions.

Table 1: Physicochemical and Storage Properties of Bryostatin 3

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1239165#bc-rfq
https://www.benchchem.com/product/b1239165/docs?utm_src=pdf-body#application-notes-and-protocols-for-bryostatin-3-in-in-vitro-research
https://marinechem.alfa-chemistry.com/bryostatin-3.html
https://www.benchchem.com/product/b1239165/docs?utm_src=pdf-body#application-notes-and-protocols-for-bryostatin-3-in-in-vitro-research
https://marinechem.alfa-chemistry.com/bryostatin-3.html
https://pubmed.ncbi.nlm.nih.gov/15291360/
https://www.benchchem.com/product/b1239165/docs?utm_src=pdf-body#application-notes-and-protocols-for-bryostatin-3-in-in-vitro-research
https://www.medchemexpress.com/bryostatin-3.html
https://www.rndsystems.com/products/bryostatin-3_5238
https://www.benchchem.com/product/b1239165/docs?utm_src=pdf-body#application-notes-and-protocols-for-bryostatin-3-in-in-vitro-research
https://www.benchchem.com/product/b1239165/docs?utm_src=pdf-body#application-notes-and-protocols-for-bryostatin-3-in-in-vitro-research
https://www.benchchem.com/product/b1239165/docs?utm_src=pdf-body#application-notes-and-protocols-for-bryostatin-3-in-in-vitro-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄₆H₆₄O₁₇

Molecular Weight 888.99 g/mol [1]

Appearance White crystalline solid[1]

Purity >95%

Solubility Soluble in DMSO, ethanol, and methanol[1][4]

Storage of Solid
Store at -20°C, protect from oxygen and direct

sunlight[1]

Storage of Stock Solution Aliquot and store at -20°C for up to 3 months

Table 2: Preparation of a 1 mM Bryostatin 3 Stock Solution in DMSO

Mass of Bryostatin 3 Volume of DMSO to Add Final Concentration

1 mg 1.125 mL 1 mM

0.5 mg 0.562 mL 1 mM

0.1 mg 0.112 mL 1 mM

Experimental Protocols
Materials

Bryostatin 3 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile, precision micropipettes and tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 1 mM Bryostatin 3 Stock
Solution
This protocol describes the preparation of a 1 mM stock solution of Bryostatin 3 in DMSO.

This concentration is a convenient starting point for subsequent dilutions to working

concentrations for various in vitro assays.

Pre-weighing Preparation: Before opening the vial of Bryostatin 3, allow it to equilibrate to

room temperature for at least 20-30 minutes. This prevents the condensation of moisture,

which could affect the stability of the compound.

Weighing Bryostatin 3: In a sterile environment (e.g., a laminar flow hood), carefully weigh

the desired amount of Bryostatin 3 powder using a calibrated analytical balance. For

example, weigh 1 mg of the compound. Due to the small quantities often used, it is advisable

to use a balance with a readability of at least 0.01 mg.

Dissolution: Transfer the weighed Bryostatin 3 into a sterile amber microcentrifuge tube or

cryovial. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to

achieve a 1 mM concentration. For 1 mg of Bryostatin 3 (MW: 888.99 g/mol ), add 1.125 mL

of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the Bryostatin 3 is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles. If necessary, gentle warming in a 37°C water bath for a few minutes can aid

dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber cryovials. Store the aliquots at

-20°C. Under these conditions, the stock solution is expected to be stable for up to three

months.

Preparation of Working Solutions: When needed for an experiment, thaw a single aliquot of

the stock solution at room temperature. Dilute the stock solution in the appropriate cell
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culture medium to the desired final working concentration. For example, to achieve a final

concentration of 100 nM in 1 mL of medium, add 0.1 µL of the 1 mM stock solution. It is

recommended to prepare working solutions fresh for each experiment.

Note on Handling: Bryostatins are potent bioactive molecules and should be handled with care.

Always wear appropriate PPE. It has been noted that bryostatins can adhere to glass and

plastic surfaces in aqueous solutions, so care should be taken during dilutions and transfers.[5]

Visualizations
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Caption: Workflow for preparing Bryostatin 3 stock solution.
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Caption: Bryostatin 3 activation of the PKC signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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